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Compound of Interest

Compound Name: 2,5-Diaminobenzonitrile

Cat. No.: B076791

An In-depth Technical Guide to 2,5-
Diaminobenzonitrile

This guide provides a comprehensive overview of 2,5-diaminobenzonitrile, a versatile
chemical intermediate. It is intended for researchers, scientists, and professionals in the field of
drug development and chemical synthesis. This document details its chemical identity,
physicochemical properties, and established synthesis protocols.

Chemical Structure and Nomenclature

2,5-Diaminobenzonitrile is an organic compound featuring a benzene ring substituted with
two amino (-NHz) groups and one nitrile (-C=N) group.

o |[UPAC Name: 2,5-diaminobenzonitrile[1]

e Synonyms: 2-Cyano-1,4-phenylenediamine, 2-Cyano-p-phenylenediamine, 5-
Aminoanthranilonitrile[2][3][4][5]

e CAS Number: 14346-13-5[1][2]

The canonical SMILES representation of the molecule is C1=CC(=C(C=C1N)C#N)N.[1][2]

Physicochemical Properties
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The key quantitative data for 2,5-Diaminobenzonitrile are summarized in the table below. This
compound typically appears as a white to light yellow or light brown to khaki crystalline powder.

[2][5]

Property Value Source
Molecular Formula C7H7N3 [1112][3]
Molecular Weight 133.15 g/mol [11[3]
Melting Point 85-87 °C / 90-92 °C [51[6][7]
Boiling Point 371 °C at 760 mmHg [518]
Density 1.24 g/cm3 [51[7]
pKa 4.05 £ 0.10 (Predicted) [2][5]
Appearance White to light yellow/brown 2]

powder

Applications in Synthesis

2,5-Diaminobenzonitrile serves as a crucial building block in the synthesis of a variety of
organic molecules.[2] Its functional groups—the two amines and the nitrile—offer multiple
reaction sites. It is particularly utilized in the preparation of pharmaceuticals, dyes, and
heterocyclic compounds.[2] For instance, it is an intermediate in the production of azo dyes
used in the textile industry.[8]

Experimental Protocols: Synthesis of 2,5-
Diaminobenzonitrile

Two common methods for the laboratory synthesis of 2,5-Diaminobenzonitrile are detailed
below.

Method 1: Reduction of 5-Nitroanthranilonitrile

This protocol involves the reduction of a nitro group to an amine using stannous chloride
dihydrate in an acidic medium.
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Materials:

5-nitroanthranilonitrile (0.1 mole, 16.314 g)

o Stannous chloride dihydrate (0.356 mole, 80 g)
e Concentrated hydrochloric acid (200 ml)

e 50% Sodium hydroxide solution

e Methylene chloride

o Water

o Benzene-Skellysolve B

Procedure:

e Prepare a solution of 80 g of stannous chloride dihydrate in 200 ml of concentrated
hydrochloric acid.

o Over approximately 5 minutes, add 16.314 g of 5-nitroanthranilonitrile to the solution in
portions. Maintain the internal temperature at around 50°C using water cooling.

e Continuously stir the mixture for 4 hours, then let it stand overnight.

e Cool the reaction mixture to 5°C in an ice bath.

o Carefully add a cold 50% sodium hydroxide solution until the mixture is strongly basic.
o Extract the product from the mixture using methylene chloride.

¢ Wash the combined methylene chloride extracts with water.

e Remove the solvent by distillation to yield the crude product. An expected yield is
approximately 11.51 g (86.5%), with a melting point of 85°-87°C.[6]

 For further purification, recrystallize the product from a benzene-Skellysolve B mixture, which
should yield a product with a melting point of 86°-87°C.[6]
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Method 2: Catalytic Hydrogenation of 2-Cyano-4-nitroaniline

This industrial-scale method utilizes catalytic hydrogenation for the reduction of the nitro group.

Materials:

2-cyano-4-nitroaniline (3 kg)
Ethanol (15 liters)

3% Pt/C catalyst (80 g)

Ammonia (chemically pure, 300 ml)
Hydrogen gas

Nitrogen gas

Procedure:

In a 20-liter autoclave, combine 3 kg of 2-cyano-4-nitroaniline, 15 liters of ethanol, 80 g of
3% Pt/C catalyst, and 300 ml of ammonia.[9]

Replace the air in the autoclave with nitrogen, then introduce hydrogen gas.

Heat the mixture to 50°C and maintain a pressure of 1.6 MPa. The reaction proceeds until
hydrogen is no longer absorbed.[9]

Once the reaction is complete, filter the mixture and collect the filtrate.[9]
Allow the filtrate to crystallize at -10°C for 18 hours.[9][10]

Perform solid-liquid separation under a nitrogen atmosphere to isolate the solid product and
the filtrate.[9][10]

Dry the solid product in a vacuum drying oven, followed by vacuum distillation at 130°C-
136°C to obtain pure, white 2,5-diaminobenzonitrile.[9][10]
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e The filtrate can be concentrated to 1/5 of its original volume and the crystallization and
separation steps (5-7) repeated to increase the overall yield. This method can achieve a
purity of 299.5% and a yield of 98.0%.[9][10]

Visualized Synthesis Workflow

The following diagram illustrates the key steps in the synthesis of 2,5-Diaminobenzonitrile via
the reduction of 5-nitroanthranilonitrile (Method 1).
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Caption: Synthesis workflow for 2,5-Diaminobenzonitrile.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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